

Exploring the Epigenetic Modifications Induced by Cisplatin: An In-depth Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Neoplat*

Cat. No.: *B15967022*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cisplatin (cis-diamminedichloroplatinum(II)) is a cornerstone of chemotherapy for various solid tumors, including ovarian, testicular, lung, and bladder cancers. Its primary mechanism of action involves the formation of DNA adducts, which obstruct DNA replication and transcription, ultimately triggering apoptosis in rapidly dividing cancer cells. However, the clinical efficacy of cisplatin is often limited by both intrinsic and acquired resistance, as well as significant side effects. Emerging evidence increasingly points to a critical role for epigenetic alterations in mediating both the therapeutic and adverse effects of cisplatin, as well as in the development of resistance. This technical guide provides a comprehensive overview of the epigenetic modifications induced by cisplatin, focusing on DNA methylation, histone modifications, and non-coding RNA alterations. It aims to equip researchers, scientists, and drug development professionals with a detailed understanding of these processes, including experimental methodologies and the key signaling pathways involved.

Core Epigenetic Modifications Induced by Cisplatin

Cisplatin treatment can induce a range of epigenetic changes that profoundly impact gene expression and cellular function. These modifications are dynamic and can contribute to both the cytotoxic effects of the drug and the development of resistance.

DNA Methylation

Cisplatin has been shown to induce both hyper- and hypomethylation of DNA, leading to the silencing of tumor suppressor genes and the activation of oncogenes, respectively. These changes are often mediated by the modulation of DNA methyltransferases (DNMTs).

Quantitative Data on Cisplatin-Induced DNA Methylation Changes

Gene	Cancer Type	Cell Line	Cisplatin Treatment	Methylation Change	Fold Change in Expression	Reference
ASS1	Bladder Cancer	T24R (resistant) vs. T24S (sensitive)	Chronic exposure	4.35-fold (log2) increase	-5.27-fold (log2) decrease	[1]
SAT1	Bladder Cancer	T24R (resistant) vs. T24S (sensitive)	Chronic exposure	1.33-fold (log2) increase	-6.09-fold (log2) decrease	[1]
C8orf4	Head and Neck Cancer	KB-CP (resistant) vs. KB-3-1 (parental)	Chronic exposure	Hypermethylated in resistant cells	Downregulated in resistant cells	[2]
S100P	Head and Neck Cancer	KB-CP (resistant) vs. KB-3-1 (parental)	Chronic exposure	Hypermethylated in resistant cells	Downregulated in resistant cells	[2]
GAS1	Non-Small Cell Lung Cancer	A549/DDP (resistant) vs. A549 (sensitive)	Continuous exposure	Hypermethylated in resistant cells	>5-fold decrease	[3]
TIMP4	Non-Small Cell Lung Cancer	A549/DDP (resistant) vs. A549 (sensitive)	Continuous exposure	Hypermethylated in resistant cells	>5-fold decrease	[3]

Histone Modifications

Cisplatin can alter the landscape of histone post-translational modifications (PTMs), including acetylation and methylation. These changes affect chromatin structure and the accessibility of

DNA to transcription factors and the DNA repair machinery. For instance, cisplatin has been reported to induce hyperacetylation of histone H4.

Quantitative Data on Cisplatin-Induced Histone Modification Changes

Currently, specific quantitative fold-change data for histone modifications from the provided search results is limited. Mass spectrometry-based proteomics is the primary method for obtaining such quantitative data on histone PTMs.

Non-Coding RNA Alterations

Cisplatin treatment significantly impacts the expression of non-coding RNAs, such as microRNAs (miRNAs) and long non-coding RNAs (lncRNAs). These molecules are crucial regulators of gene expression at the post-transcriptional level and are heavily implicated in cisplatin resistance.

Quantitative Data on Cisplatin-Induced miRNA Expression Changes


miRNA	Cancer Type	Cell Line	Cisplatin Resistance Status	Fold Change in Expression	p-value	Reference
miR-200c-3p	Ovarian Cancer	OV-90CIS vs. OV-90	Resistant vs. Sensitive	14.0	0.01608	[4]
miR-200c-3p	Ovarian Cancer	OVCAR3CIS vs. OVCAR3	Resistant vs. Sensitive	39.2	0.00427	[4]
miR-132-3p	Ovarian Cancer	OV-90CIS vs. OV-90	Resistant vs. Sensitive	67.6	0.01120	[4]
miR-132-3p	Ovarian Cancer	OVCAR3CIS vs. OVCAR3	Resistant vs. Sensitive	5.75	< 0.05	[4]
miR-296-5p	Ovarian Cancer	HGSOC Resistant vs. Sensitive	Resistant vs. Sensitive	7.06	0.05225	[4]
miR-10a-5p	Ovarian Cancer	HGSOC Resistant vs. Sensitive	Resistant vs. Sensitive	4.83	0.05258	[4]
miR-15b-5p	Ovarian Cancer	HGSOC Resistant vs. Sensitive	Resistant vs. Sensitive	8.15	0.05283	[4]
miR-30a-3p	Non-Small Cell Lung Cancer	Cisplatin Resistant vs. Sensitive	Resistant vs. Sensitive	Upregulated	< 0.05	[5]

miR-30b-5p	Non-Small Cell Lung Cancer	Cisplatin Resistant vs. Sensitive	Resistant vs. Sensitive	Upregulated	< 0.01	[5]
miR-30c-5p	Non-Small Cell Lung Cancer	Cisplatin Resistant vs. Sensitive	Resistant vs. Sensitive	Upregulated	< 0.01	[5]
miR-34a-5p	Non-Small Cell Lung Cancer	Cisplatin Resistant vs. Sensitive	Resistant vs. Sensitive	Upregulated	< 0.001	[5]
miR-4286	Non-Small Cell Lung Cancer	Cisplatin Resistant vs. Sensitive	Resistant vs. Sensitive	Downregulated	< 0.05	[5]
miR-192-5p	Lung Cancer	A549/DDP vs. A549	Resistant vs. Sensitive	>2-fold upregulation	< 0.05	[6]
miR-218	Gastric Cancer	SGC7901/DDP vs. SGC7901	Resistant vs. Sensitive	Significantly downregulated	< 0.05	[4]
miR-362-5p	Gastric Cancer	SGC7901/DDP vs. SGC7901	Resistant vs. Sensitive	>2-fold downregulation	< 0.05	[3]

Signaling Pathways and Experimental Workflows


Cisplatin-induced epigenetic modifications are intricately linked to several key signaling pathways that govern cell fate. Understanding these pathways and the experimental workflows used to study them is crucial for developing novel therapeutic strategies.

Key Signaling Pathways




[Click to download full resolution via product page](#)

Cisplatin activates the p38 MAPK pathway, leading to apoptosis and inflammation.



[Click to download full resolution via product page](#)


Cisplatin can modulate the PI3K/Akt pathway, impacting cell survival and drug resistance.



[Click to download full resolution via product page](#)


Cisplatin-induced DNA damage can activate the NF-κB pathway, promoting chemoresistance.

Experimental Workflows



[Click to download full resolution via product page](#)

Workflow for analyzing DNA methylation using bisulfite sequencing.



[Click to download full resolution via product page](#)

Workflow for analyzing histone modifications using ChIP-seq.

Experimental Protocols

DNA Methylation Analysis by Bisulfite Sequencing

This protocol outlines the general steps for analyzing DNA methylation patterns in cisplatin-treated cancer cells using bisulfite sequencing.

Materials:

- Cisplatin-treated and control cancer cells
- Genomic DNA extraction kit (e.g., DNeasy Blood & Tissue Kit, Qiagen)
- Sodium bisulfite conversion kit (e.g., EZ DNA Methylation-Gold™ Kit, Zymo Research)
- PCR amplification reagents

- Primers specific for the gene of interest
- DNA purification kit
- Next-generation sequencing platform and reagents

Procedure:

- **Cell Culture and Cisplatin Treatment:** Culture cancer cells to ~70-80% confluency. Treat cells with the desired concentration of cisplatin (e.g., IC50 concentration) for a specified duration (e.g., 24-72 hours). Harvest both treated and untreated (control) cells.
- **Genomic DNA Extraction:** Isolate high-quality genomic DNA from both cisplatin-treated and control cells using a commercial kit according to the manufacturer's instructions.
- **Sodium Bisulfite Conversion:** Treat 200-500 ng of genomic DNA with sodium bisulfite using a commercial kit. This step converts unmethylated cytosines to uracil, while methylated cytosines remain unchanged.
- **PCR Amplification:** Amplify the bisulfite-converted DNA using primers designed to be specific for the converted sequence of the gene of interest.
- **DNA Purification and Sequencing:** Purify the PCR products and prepare sequencing libraries. Sequence the libraries on a next-generation sequencing platform.
- **Data Analysis:** Align the sequencing reads to a reference genome and perform methylation calling to determine the methylation status of each CpG site.

Histone Modification Analysis by Chromatin Immunoprecipitation Sequencing (ChIP-seq)

This protocol provides a general workflow for identifying the genomic locations of specific histone modifications in response to cisplatin treatment.

Materials:

- Cisplatin-treated and control cancer cells

- Formaldehyde
- Glycine
- Cell lysis and chromatin shearing reagents
- Antibody specific to the histone modification of interest (e.g., anti-H3K27ac)
- Protein A/G magnetic beads
- Wash buffers
- Elution buffer
- Proteinase K and RNase A
- DNA purification kit
- Next-generation sequencing platform and reagents

Procedure:

- Cell Culture and Cisplatin Treatment: Treat cancer cells with cisplatin as described in the bisulfite sequencing protocol.
- Cross-linking: Cross-link proteins to DNA by adding formaldehyde directly to the culture medium and incubating. Quench the reaction with glycine.
- Chromatin Preparation: Lyse the cells and shear the chromatin to an average size of 200-500 bp using sonication or enzymatic digestion.
- Immunoprecipitation: Incubate the sheared chromatin with an antibody specific to the histone modification of interest overnight.
- Immune Complex Capture: Capture the antibody-histone-DNA complexes using protein A/G magnetic beads.
- Washes: Wash the beads to remove non-specifically bound chromatin.

- **Elution and Reverse Cross-linking:** Elute the immunoprecipitated chromatin from the beads and reverse the cross-links by heating.
- **DNA Purification:** Purify the DNA using a commercial kit.
- **Library Preparation and Sequencing:** Prepare sequencing libraries from the purified DNA and sequence them on a next-generation sequencing platform.
- **Data Analysis:** Align the sequencing reads to a reference genome and perform peak calling to identify regions of enrichment for the specific histone modification.

Non-Coding RNA Analysis by RNA Sequencing (RNA-seq)

This protocol describes the general steps for profiling the expression of miRNAs and lncRNAs in cisplatin-treated cancer cells.

Materials:

- Cisplatin-treated and control cancer cells
- RNA extraction kit (e.g., miRNeasy Mini Kit, Qiagen)
- Small RNA library preparation kit (for miRNAs) or total RNA library preparation kit with rRNA depletion (for lncRNAs)
- Next-generation sequencing platform and reagents

Procedure:

- **Cell Culture and Cisplatin Treatment:** Treat cancer cells with cisplatin as described previously.
- **RNA Extraction:** Isolate total RNA, including small RNAs, from both treated and control cells using a suitable RNA extraction kit.
- **Library Preparation:**

- For miRNAs: Use a small RNA library preparation kit to specifically ligate adapters to the small RNA fraction and generate a cDNA library.
- For lncRNAs: Deplete ribosomal RNA (rRNA) from the total RNA and then construct a cDNA library using a stranded RNA-seq library preparation kit.
- Sequencing: Sequence the prepared libraries on a next-generation sequencing platform.
- Data Analysis:
 - For miRNAs: Align the sequencing reads to a miRNA database to quantify the expression of known miRNAs.
 - For lncRNAs: Align the reads to a reference genome and use annotation files to quantify the expression of known lncRNAs. Perform differential expression analysis to identify cisplatin-responsive non-coding RNAs.

Conclusion

The epigenetic landscape of cancer cells is profoundly altered by cisplatin treatment. These modifications, encompassing DNA methylation, histone PTMs, and non-coding RNA expression, play a dual role in mediating the drug's therapeutic effects and contributing to the development of chemoresistance. A thorough understanding of these epigenetic mechanisms, facilitated by the experimental approaches detailed in this guide, is paramount for the development of novel therapeutic strategies. These may include epigenetic drugs that can re-sensitize resistant tumors to cisplatin or biomarkers that can predict treatment response. The continued exploration of the interplay between cisplatin and the epigenome holds immense promise for improving the clinical outcomes of cancer patients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Simultaneous mass spectrometry analysis of cisplatin with oligonucleotide-peptide mixtures: implications for the mechanism of action - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. Identification of Hypermethylated Genes Associated with Cisplatin Resistance in Human Cancers - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 3. spandidos-publications.com [spandidos-publications.com]
- 4. MicroRNA-218 enhances gastric cancer cell cisplatin sensitivity by targeting survivin - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 5. MicroRNA expression profiling and biomarker validation in treatment-naïve and drug resistant non-small cell lung cancer - MacDonagh - Translational Lung Cancer Research [tlcr.amegroups.org]
- 6. MiR-192/NKRF axis confers lung cancer cell chemoresistance to cisplatin via the NF-κB pathway - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- To cite this document: BenchChem. [Exploring the Epigenetic Modifications Induced by Cisplatin: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15967022/docs#exploring-the-epigenetic-modifications-induced-by-cisplatin-an-in-depth-technical-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)